Cas no 88986-05-4 (9-Phenanthrenepentanoic acid)

• Product Name: 9-Phenanthrenepentanoic acid
• CAS No: 88986-05-4
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 617159
• PubChem ID: 71321212
• Update Time: 2025-04-19

9-Phenanthrenepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenepentanoic acid
• 5-phenanthren-9-ylpentanoic acid
• DTXSID30751053
• 88986-05-4
• 5-(PHENANTHREN-9-YL)PENTANOIC ACID

• Inchi： 1S/C19H18O2/c20-19(21)12-6-2-8-15-13-14-7-1-3-9-16(14)18-11-5-4-10-17(15)18/h1,3-5,7,9-11,13H,2,6,8,12H2,(H,20,21)
• InChI Key： YELBDZGVGUPLRP-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=C2C=CC=CC2=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 278.130679813g/mol
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų